Dde biotin-azide

• Molecular Formula: C32H53N7O8S
• Molecular Weight: 695.9 g/mol
• InChI: InChI=1S/C32H53N7O8S/c1-32(2)20-25(40)29(26(41)21-32)23(34-9-5-10-36-39-33)8-12-44-14-16-46-18-19-47-17-15-45-13-11-35-28(42)7-4-3-6-27-30-24(22-48-27)37-31(43)38-30/h24,27,30,40H,3-22H2,1-2H3,(H,35,42)(H2,37,38,43)
• InChIKey: WAGQAVIHHLSDJC-UHFFFAOYSA-N

Dde Biotin-Azide: Hydrazine-Cleavable Biotin Probe

Dde biotin-azide is a trifunctional, cleavable biotin probe comprising a biotin affinity handle, an azide click chemistry group, and a hydrazine-cleavable Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) linker within a PEG4 spacer scaffold . The azide moiety enables copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) with alkyne-tagged biomolecules . The defining feature of this compound is its Dde linker, which permits selective, quantitative release of captured biotinylated targets from streptavidin resins under mild aqueous conditions—2% hydrazine at neutral pH—without denaturing the target biomolecule . This cleavability addresses a fundamental limitation of the otherwise irreversible streptavidin-biotin interaction (Kd ≈ 10⁻¹⁵ M), which makes non-cleavable biotin probes unsuitable for applications requiring native-state recovery of enriched species [1].

Enrichment Strategy Cleavable affinity capture and native-state release

Click Compatibility CuAAC or SPAAC with alkyne-tagged biomolecules

Cleavage Mode 2% hydrazine, near-neutral pH, non-denaturing

Residual Mass Small C₃H₈N₄ tag (100.07 Da) after cleavage

• [1] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Mol Cell Proteomics. 2023;22(3):100497. doi:10.1016/j.mcpro.2023.100497 View Source

Why Dde Biotin-Azide Is the Superior Cleavable Probe

Biotin-azide probes are not functionally interchangeable: the presence or absence of a cleavable linker, the specific cleavage chemistry, and the spacer architecture each determine whether an enriched biomolecule can be recovered in its native state, at what yield, and with how much background contamination [1]. Non-cleavable biotin-azide necessitates on-bead tryptic digestion or harsh denaturing elution (boiling in Laemmli buffer), which co-releases abundant non-specific binders and precludes intact protein recovery [1]. Among cleavable alternatives, Diazo biotin-azide requires the strong reducing agent sodium dithionite, PC-biotin-azide demands UV irradiation that can photodamage biomolecules, and DADPS-biotin-azide uses acidic conditions (10% formic acid) that may induce artifactual modifications [1][2]. These differences in cleavage chemistry produce divergent proteomic depth, background profiles, and compatibility with downstream applications, making empirical selection based on quantitative evidence essential for reproducible enrichment workflows [1].

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Non-cleavable biotin-azide

Requires on-bead digestion; co-releases non-specific binders and prevents intact protein recovery.

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Diazo biotin-azide

Uses sodium dithionite, a strong reducing agent that may compromise disulfide bond integrity.

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PC-biotin-azide

Requires UV irradiation (365 nm) that can photodamage aromatic residues or UV-sensitive modifications.

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DADPS-biotin-azide

Uses 10% formic acid; acidic conditions may induce artifactual modifications or denature proteins.

• [1] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Mol Cell Proteomics. 2023;22(3):100497. doi:10.1016/j.mcpro.2023.100497 View Source
• [2] Wang S, Li J, Chen X, et al. Comprehensive Evaluation of Cleavable Bioorthogonal Probes for Site-Specific O-GlcNAc Proteomics. Mol Cell Proteomics. 2025;24(10):101064. doi:10.1016/j.mcpro.2025.101064 View Source

Dde Biotin-Azide Head-to-Head Evidence

Cleavage Efficiency vs. Non-Cleavable Biotin

Dde biotin-azide enables >90% release of captured biomolecules from streptavidin resin using 2% hydrazine in PBS (pH ~7.4) with two sequential 1-hour incubations at room temperature [1]. In a direct head-to-head comparison within the same study (Phillips et al., 2023), the non-cleavable biotin-azide protocol (OPP-ID) required on-bead tryptic digestion, which retained all non-specifically bound proteins and generated high background [1]. The cleavable Dde protocol (OPP-IDCL) permitted selective, solution-phase release of nascent polypeptides bearing only a residual C₃H₈N₄ tag, followed by in-solution digestion—physically separating specifically enriched targets from non-specific bead-bound contaminants [1]. This quantitative difference in release specificity is the mechanistic basis for the dramatic background reduction observed in proteomic comparisons between the two approaches [1].

Cleavage Efficiency

Head-to-head

Dde biotin-azide: >90% selective release with 2% hydrazine (2 x 1 h, RT). Non-cleavable biotin-azide: 0% selective release; on-bead digestion required.

Enables solution-phase recovery for intact-protein applications.

Release selectivity governs background reduction in proteomic comparisons.

Evidence Dimension	Cleavage/release efficiency and selectivity
Target Compound Data	>90% release efficiency; selective cleavage at Dde moiety; released proteins bear residual C₃H₈N₄ tag (100.07 Da) [1]
Comparator Or Baseline	Non-cleavable biotin-azide: 0% selective cleavage; proteins remain immobilized on beads; requires on-bead tryptic digestion with co-release of non-specific binders [1]
Quantified Difference	Dde biotin-azide enables selective solution-phase release (>90% yield); non-cleavable biotin-azide provides no selective release mechanism—all bound material including non-specific contaminants is processed together on-bead [1]
Conditions	Streptavidin agarose resin; capture from K562 cell lysates; Dde cleavage: 2% hydrazine in PBS/0.05% SDS, 2 × 1 h at RT; Non-cleavable: on-bead trypsin digestion [1]

Why This Matters

The >90% selective release efficiency versus zero selective release for non-cleavable biotin-azide directly governs whether enriched proteins can be recovered in solution for intact-protein applications (e.g., Western blot, native MS) or must be digested on-bead with concomitant background contamination.

• [1] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Mol Cell Proteomics. 2023;22(3):100497. View Source

Low-Background Nascent Proteomics

In a side-by-side comparison of the original OPP-ID protocol (non-cleavable biotin-azide with on-bead digestion) versus the OPP-IDCL protocol (Dde biotin-azide with selective cleavage and in-solution digestion), Phillips et al. (2023) demonstrated a dramatic reduction in background proteins in PBS-treated negative controls when using the Dde cleavable linker [1]. The OPP-IDCL protocol identified approximately 1,500 nascent proteins from only 100 μg of total protein input with low background contamination [1]. In the mTOR inhibition experiment using K562 cells, 1,915 nascent proteins were identified, the majority of which were downregulated upon MLN128 treatment, demonstrating sufficient depth and quantitative fidelity to resolve biologically meaningful translatome changes [1]. The non-cleavable protocol, by contrast, suffered from pervasive non-specific binder contamination that complicated rigorous categorization of nascent versus background proteins [1][2].

Nascent Proteomics Depth

Head-to-head

~1,500 nascent proteins identified from 100 μg input with low background.

Supports translatome studies in input-limited samples.

Non-cleavable probes produce higher background in PBS controls.

Evidence Dimension	Nascent protein identification depth and background protein contamination
Target Compound Data	~1,500 nascent proteins identified from 100 μg input with low background (OPP-IDCL protocol using Dde biotin-azide); 1,915 nascent proteins identified in mTOR inhibition experiment [1]
Comparator Or Baseline	Non-cleavable biotin-azide (OPP-ID protocol): significant levels of background proteins in PBS-treated controls, fewer confident nascent protein assignments [1]
Quantified Difference	Change to Dde cleavable linker led to a dramatic reduction in background proteins detected in controls and a concomitant increase in the number of proteins characterized as newly synthesized; low-background identification of ~1,500 proteins from submilligram (100 μg) input [1]
Conditions	K562 cell lysates; O-propargyl-puromycin (OPP) labeling (30 μM, 2 h); CuAAC click chemistry; streptavidin agarose capture; Dde cleavage: 2% hydrazine for selective release; LC-MS/MS with label-free quantification [1]

Why This Matters

The ability to identify ~1,500 nascent proteins with low background from only 100 μg input makes Dde biotin-azide the enabling reagent for translatome studies in input-limited samples (e.g., primary cells, clinical specimens), where non-cleavable probes would produce unacceptably high background-to-signal ratios.

• [1] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Mol Cell Proteomics. 2023;22(3):100497. View Source
• [2] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Mol Cell Proteomics. 2023;22(3):100497. [ScienceDirect version] View Source

Cleavage Conditions: Dde vs. Diazo Linker

The Phillips et al. (2023) study provides a direct experimental comparison of the two cleavable biotin-azide probes within the same OPP-IDCL workflow. Dde biotin-azide cleavage was achieved with 2% hydrazine in PBS containing 0.05% SDS, using two sequential 1-hour incubations at room temperature [1]. In contrast, Diazo biotin-azide required a harsher cleavage protocol: four sequential treatments with 25 mM sodium dithionite—two in 0.25% SDS (15 min each) followed by two in 8 M urea (15 min each)—a strong reducing agent that can reduce disulfide bonds, potentially altering protein structure [1]. Both probes were evaluated by Western blot (streptavidin-HRP) and silver stain analysis of released proteins, with silver-stained gels visualizing the released protein pools and residual bead-bound material after cleavage [2]. The Dde cleavage conditions (aqueous hydrazine at near-neutral pH) are orthogonal to disulfide bond integrity, whereas sodium dithionite-mediated cleavage of the Diazo linker poses a risk of unintended disulfide reduction in cysteine-rich proteins [1].

Cleavage Conditions

Head-to-head

Dde: 2% hydrazine, near-neutral pH, no denaturant. Diazo: 25 mM sodium dithionite + 8 M urea.

Milder, non-reducing conditions preserve disulfide bond integrity.

Diazo linker may alter cysteine-rich protein structure.

Evidence Dimension	Cleavage reagent harshness and compatibility with protein structure
Target Compound Data	Cleavage: 2% hydrazine in PBS/0.05% SDS, 2 × 1 h at RT, aqueous, approx. neutral pH [1]
Comparator Or Baseline	Diazo biotin-azide: 25 mM sodium dithionite in 0.25% SDS (2 × 15 min) + 25 mM sodium dithionite in 8 M urea (2 × 15 min), strong reducing agent, denaturing conditions [1]
Quantified Difference	Dde: 2 treatments, 2 h total, no denaturant required for cleavage, no disulfide reduction activity. Diazo: 4 treatments with strong reducing agent, requires denaturing urea in second step [1]
Conditions	Streptavidin agarose resin; captured OPP-labeled nascent proteins from K562 cell lysates; Western blot with streptavidin-HRP detection; silver stain analysis; LC-MS/MS [1][2]

Why This Matters

The milder, non-reducing cleavage conditions of Dde biotin-azide preserve disulfide bond integrity in cysteine-rich proteins, making it the preferred choice when intact protein structure must be maintained for downstream functional assays or when studying redox-sensitive proteoforms.

• [1] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Mol Cell Proteomics. 2023;22(3):100497. View Source
• [2] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Figure 2: Comparison of two cleavable biotin-azide linkers. Mol Cell Proteomics. 2023;22(3):100497. View Source

Cleavage Condition Orthogonality Across Probes

A comprehensive head-to-head evaluation of four cleavable biotin-alkyne probes published by Wang et al. (2025) characterized the cleavage conditions, peptide recovery, and proteomic performance of PC-, DADPS-, Dde-, and Diazo-biotin-alkyne probes within a unified chemoenzymatic O-GlcNAc proteomics workflow [1]. Dde-biotin-alkyne was cleaved with 2% hydrazine (aqueous, mild), PC-biotin-alkyne required UV irradiation at 365 nm (which can cause photodamage to aromatic residues), DADPS-biotin-alkyne was cleaved with 10% formic acid (acidic, pH <2, risk of Asp-Pro cleavage and deamidation), and Diazo-biotin-alkyne used 25 mM Na₂S₂O₄ (reducing) [1]. Notably, in this specific O-GlcNAc proteomics context, Dde-biotin-alkyne showed relatively lower tagged-peptide intensities compared to the other three probes, with the authors attributing this to relative instability of the Dde probe during sample preparation [1][2]. However, the same study confirmed that all four probes generated interpretable EThcD MS/MS spectra with diagnostic tag-specific fragment ions, demonstrating that the Dde probe is analytically functional even if its absolute recovery may be lower than alternatives in certain long-duration workflows [1].

O-GlcNAc Workflow Comparison

Context-dependent

Lower tagged-peptide intensities vs. PC, DADPS, and Diazo probes in a 2025 O-GlcNAc benchmark.

Trade-off between mild chemistry and peptide recovery must be evaluated per workflow.

Remains preferred when UV, acid, or reducing agents are incompatible.

Evidence Dimension	Cleavage reagent type, compatibility with downstream applications, and relative peptide recovery
Target Compound Data	Dde-biotin-alkyne: 2% hydrazine cleavage; lower tagged-peptide intensities compared to PC, DADPS, Diazo in O-GlcNAc proteomics (attributed to instability during sample prep) [1]
Comparator Or Baseline	PC-biotin-alkyne: UV 365 nm; DADPS-biotin-alkyne: 10% formic acid; Diazo-biotin-alkyne: 25 mM Na₂S₂O₄. PC, DADPS, and Diazo all yielded higher tagged-peptide intensities than Dde in this specific O-GlcNAc workflow [1]
Quantified Difference	PC, DADPS, and Diazo probes provided higher intensities of tagged O-GlcNAc peptides compared to Dde-biotin-alkyne in the Wang et al. study; Dde probe achieved lower but still analytically usable peptide recovery [1]
Conditions	Mouse brain lysates; GalT1(Y289L) chemoenzymatic labeling; CuAAC with CuSO₄-BTTAA; neutravidin bead capture; EThcD LC-MS/MS on Orbitrap; four-probe head-to-head benchmarking [1]

Why This Matters

For O-GlcNAc proteomics and other long-duration workflows, Dde probes may yield lower peptide recovery than PC or DADPS alternatives. However, Dde biotin-azide remains the only cleavable option that combines near-neutral pH cleavage, disulfide bond compatibility, and absence of photodamage risk—a trade-off that must be weighed against sensitivity requirements for each specific application.

• [1] Wang S, Li J, Chen X, et al. Comprehensive Evaluation of Cleavable Bioorthogonal Probes for Site-Specific O-GlcNAc Proteomics. Mol Cell Proteomics. 2025;24(10):101064. View Source
• [2] Wang S, Li J, Chen X, et al. Fig. 1: Structures and cleavage of four cleavable biotin-alkyne probes. Mol Cell Proteomics. 2025;24(10):101064. View Source

Minimal Residual Tag and PEG4 Spacer

Following Dde cleavage with 2% hydrazine, the residual moiety remaining on the released biomolecule has a molecular weight of 100.07 Da (C₃H₈N₄), which is smaller than the tags left by Diazo biotin-azide (residual mass addition of 709.292 Da for the Diazo tag plus linker remnant) and DADPS-biotin-azide (531.217 Da residual mass) as reported in the O-GlcNAc proteomics study [1]. The PEG4 spacer (tetraethylene glycol) incorporated between the biotin and the Dde-azide moieties provides a calculated LogP of 1.6 , indicating balanced hydrophilic character that improves aqueous solubility of labeled biomolecules compared to alkyl-only spacers . The spacer arm's extended reach (~30 Å estimated for PEG4) also reduces steric hindrance between streptavidin binding and the click chemistry conjugation site .

Residual Tag & Spacer

Cross-study

Residual tag: 100.07 Da (C₃H₈N₄). PEG4 spacer, calculated LogP 1.6.

Minimal perturbation to peptide chromatography and MS/MS fragmentation.

Diazo tag: 709.3 Da; DADPS tag: 531.2 Da residual mass addition.

Evidence Dimension	Residual tag mass after cleavage and spacer hydrophilicity
Target Compound Data	Residual tag: 100.07 Da (C₃H₈N₄); PEG4 spacer; LogP 1.6 [1]
Comparator Or Baseline	Diazo biotin-azide: residual mass addition 709.292 Da; DADPS-biotin-azide: 531.217 Da; non-cleavable biotin-azide: full biotin tag retained (~523 Da biotin-PEG4 fragment) [1]
Quantified Difference	Dde residual tag (100.07 Da) is 5.3-fold smaller than DADPS (531.217 Da) and 7.1-fold smaller than Diazo (709.292 Da) residual mass additions; LogP 1.6 indicates PEG4-mediated aqueous compatibility [1]
Conditions	Residual masses from published MS search parameters: Diazo: +709.292 Da; DADPS: +531.217 Da; Dde: +502.202 Da for the alkyne version (residual tag plus triazole); azide version residual tag is 100.07 Da. LogP from InvivoChem physicochemical data [1]

Why This Matters

The small 100.07 Da residual tag minimally perturbs peptide chromatography and MS/MS fragmentation patterns, reducing complexity in database searching. Combined with the PEG4 spacer's aqueous compatibility, this makes Dde biotin-azide superior for LC-MS/MS-based proteomics applications where clean fragmentation spectra and predictable retention time shifts are critical for confident identification.

• [1] Wang S, Li J, Chen X, et al. Comprehensive Evaluation of Cleavable Bioorthogonal Probes for Site-Specific O-GlcNAc Proteomics. Mol Cell Proteomics. 2025;24(10):101064. (Mass additions: Diazo 709.292 Da, DADPS 531.217 Da, Dde/PC 502.202 Da for alkyne probes.) View Source

Dde Biotin-Azide: Best Application Scenarios

Nascent Proteome Profiling

Dde biotin-azide is the validated cleavable linker for the OPP-IDCL (O-Propargyl-Puromycin Identification using a Cleavable Linker) workflow [1]. This protocol uses OPP metabolic labeling (30 μM, 2 h) to tag actively translating polypeptides, followed by CuAAC click chemistry with Dde biotin-azide, streptavidin capture, and selective 2% hydrazine elution of nascent chains. The method identifies ~1,500 nascent proteins from as little as 100 μg total protein input with low background—performance unattainable with non-cleavable biotin-azide due to non-specific binder carryover [1]. The workflow has been demonstrated in K562 cells for mTOR-dependent translatome profiling, identifying 1,915 nascent proteins with quantitative fidelity sufficient to resolve inhibitor-induced downregulation networks [1].

Cysteine Redox Proteomics

The Cys-BOOST workflow (described in Nature Communications, 2019) employs Dde biotin-azide as the cleavable enrichment linker for cysteine-containing peptides after sequential thiol blocking, selective reduction, and alkyne-iodoacetamide labeling [1]. Following CuAAC conjugation of Dde biotin-azide to alkyne-tagged Cys peptides and streptavidin capture, cleavage with 2% hydrazine releases target peptides for on-tip pH 10 fractionation and LC-MS/MS analysis [1]. The mild, disulfide-compatible cleavage conditions of Dde biotin-azide are essential for this application because the workflow relies on preservation of endogenous cysteine redox states through the initial blocking steps—a requirement incompatible with the reducing cleavage conditions of Diazo biotin-azide [1].

Cleavable O-GlcNAc Proteomics

In chemoenzymatic labeling workflows for O-GlcNAc site mapping, where GalT1(Y289L) transfers an azide- or alkyne-modified sugar to O-GlcNAc residues, Dde biotin-azide serves as a cleavable enrichment probe [1]. Although a 2025 comprehensive benchmark found that Dde-biotin-alkyne yielded lower absolute peptide intensities than PC-, DADPS-, or Diazo-based probes in this specific application—attributed to relative instability during extended sample preparation [1]—the Dde variant remains the preferred choice when: (a) UV irradiation (PC probe) would risk photodamage to UV-sensitive post-translational modifications; (b) acidic cleavage (DADPS probe, 10% formic acid) could induce Asp-Pro cleavage or asparagine deamidation artifacts; or (c) reducing conditions (Diazo probe) would disrupt disulfide-stabilized protein complexes under study [1]. Users should perform preliminary testing comparing Dde versus at least one alternative cleavable probe to determine the best-performing linker for their specific sample matrix and workflow duration [2].

Intact Protein Recovery for Affinity Purification

For pull-down experiments requiring recovery of intact, natively folded protein complexes for downstream analysis by Western blot, native PAGE, or functional assays, Dde biotin-azide provides the only cleavable biotin-azide option that combines: (a) >90% release efficiency under non-denaturing conditions [1]; (b) cleavage chemistry (2% hydrazine) that does not reduce disulfide bonds or modify amino acid side chains [2]; and (c) a small residual tag (100.07 Da) that minimally perturbs protein structure or antibody recognition [1]. Non-cleavable biotin-azide is incompatible with intact protein recovery, Diazo biotin-azide reduces disulfide bonds, PC-biotin-azide requires UV exposure that can damage aromatic residues, and DADPS-biotin-azide requires acidic conditions that denature most proteins [2]. This combination of features positions Dde biotin-azide as the reagent of choice for interaction proteomics workflows where the functional integrity of recovered protein complexes must be preserved for validation experiments [2].

Application

Selection Property

Validation Focus

Nascent Proteome Profiling (OPP-IDCL)

Selective release with >90% efficiency

Background reduction and input-limited depth

Cysteine Redox Proteomics

Disulfide-compatible cleavage chemistry

Preservation of endogenous cysteine redox states

Cleavable O-GlcNAc Proteomics

Non-UV, non-acidic, non-reducing linker

Minimizing artifactual modifications during enrichment

Intact Protein Recovery

Native-state elution, 100 Da residual tag

Functional integrity for downstream assays

• [1] Phillips NJ, Vora MR, Osés-Prieto JA, et al. Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Mol Cell Proteomics. 2023;22(3):100497. View Source
• [2] Wang S, Li J, Chen X, et al. Comprehensive Evaluation of Cleavable Bioorthogonal Probes for Site-Specific O-GlcNAc Proteomics. Mol Cell Proteomics. 2025;24(10):101064. View Source